N-(5-methyl-1,3-thiazol-2-yl)butanamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C8H12N2OS/c1-3-4-7(11)10-8-9-5-6(2)12-8/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key: KJFBQGNPSVVDIT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC=C(S1)C
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol

Description

N-(5-methyl-1,3-thiazol-2-yl)butanamide, also known as MTB or NSC-179, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MTB is a thiazole derivative that has been studied for its ability to inhibit the activity of certain enzymes and proteins, making it a valuable tool in various fields of research.

Mechanism of Action

N-(5-methyl-1,3-thiazol-2-yl)butanamide's mechanism of action involves its ability to inhibit the activity of certain enzymes and proteins. For example, N-(5-methyl-1,3-thiazol-2-yl)butanamide inhibits acetylcholinesterase by binding to its active site and preventing the breakdown of acetylcholine. This results in an increase in the levels of acetylcholine, which can have various effects on the body depending on the specific location and function of the affected neurons.
Biochemical and Physiological Effects:
N-(5-methyl-1,3-thiazol-2-yl)butanamide has been shown to have various biochemical and physiological effects, depending on the specific enzyme or protein it inhibits. For example, inhibition of acetylcholinesterase can result in increased levels of acetylcholine, which can affect various processes such as muscle contraction, cognition, and memory. Inhibition of carbonic anhydrase can result in decreased production of bicarbonate ions, which can affect acid-base balance in the body.

Advantages and Limitations for Lab Experiments

N-(5-methyl-1,3-thiazol-2-yl)butanamide has several advantages for lab experiments, including its ability to selectively inhibit the activity of certain enzymes and proteins, its relatively low cost, and its ease of synthesis. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for research on N-(5-methyl-1,3-thiazol-2-yl)butanamide, including its potential use as a therapeutic agent for various diseases, its applications in drug discovery, and its potential as a tool for studying the role of specific enzymes and proteins in various biological processes. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of N-(5-methyl-1,3-thiazol-2-yl)butanamide, as well as its interactions with other compounds and drugs.

Scientific Research Applications

N-(5-methyl-1,3-thiazol-2-yl)butanamide has been studied extensively for its potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes and proteins, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. N-(5-methyl-1,3-thiazol-2-yl)butanamide has also been shown to have anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells.